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Compound of Interest

Compound Name:
N(alpha)-acetylglycyllysyl methyl

ester

Cat. No.: B1665074 Get Quote

Technical Support Center: N(alpha)-
acetylglycyllysyl methyl ester
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the storage and handling of N(alpha)-acetylglycyllysyl
methyl ester (CAS No. 10236-44-9). Below you will find frequently asked questions (FAQs),

troubleshooting guides, and experimental protocols to ensure the optimal performance and

integrity of this peptide in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for N(alpha)-acetylglycyllysyl
methyl ester?

For long-term stability, N(alpha)-acetylglycyllysyl methyl ester should be stored as a

lyophilized powder at -20°C. Under these conditions, the product is expected to be stable for up

to three years.

Q2: How should I store the peptide once it is reconstituted in a solvent?

Once reconstituted, it is recommended to aliquot the peptide solution and store it at -80°C. In

solvent, the peptide should remain stable for up to one year. Avoid repeated freeze-thaw cycles
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as this can lead to degradation.

Q3: What is the molecular information for this peptide?

Property Value

CAS Number 10236-44-9[1][2]

Molecular Formula C₁₁H₂₁N₃O₄[1][2]

Molecular Weight 259.30 g/mol [2]

Canonical SMILES CC(=O)NCC(=O)NC(CCCCN)C(=O)OC[1]

Q4: In what solvents is N(alpha)-acetylglycyllysyl methyl ester soluble?

While specific solubility data is not readily available, peptides of similar structure are often

soluble in sterile, deionized water. For peptides with hydrophobic residues, solubility can be

enhanced by first dissolving in a minimal amount of a polar, organic solvent such as dimethyl

sulfoxide (DMSO) or N,N-dimethylformamide (DMF), followed by dilution with an aqueous

buffer.

Q5: What is a primary application of this peptide?

N(alpha)-acetylglycyllysyl methyl ester can be used as a substrate in direct enzymatic

assays. One specific application is in measuring the activity of activated Hageman factor

(Factor XIIa), where the enzyme hydrolyzes the peptide bond.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Peptide
This protocol outlines the general procedure for reconstituting lyophilized N(alpha)-
acetylglycyllysyl methyl ester.

Materials:

Lyophilized N(alpha)-acetylglycyllysyl methyl ester
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Sterile, deionized water or appropriate buffer (e.g., Tris, HEPES)

(Optional) DMSO, high purity

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes

Procedure:

Before opening, bring the vial of lyophilized peptide to room temperature to prevent

condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Based on the desired stock concentration, calculate the required volume of solvent.

Add the appropriate volume of sterile water or buffer to the vial.

If solubility in aqueous solution is low, first dissolve the peptide in a small volume of DMSO

and then slowly add the aqueous buffer to the desired final concentration.

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Visually inspect the

solution to ensure there are no particulates.

Aliquot the reconstituted peptide into sterile, low-protein-binding microcentrifuge tubes for

storage at -80°C.
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Peptide Reconstitution Workflow

Start: Lyophilized Peptide Vial

Equilibrate vial to room temperature

Centrifuge vial to collect powder

Add sterile water or buffer

Check for complete dissolution

Peptide is dissolved

Yes

Incomplete dissolution

No

Aliquot into sterile tubes

Use minimal DMSO, then add buffer

Gently vortex or sonicate

Store at -80°C

End: Ready for use or storage
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Troubleshooting Logic for Enzymatic Assays

Start: Unexpected Assay Result

What is the issue?

Low/No Activity

Low Signal

High Background

High Signal

Precipitation

Visible Precipitate

Check: Peptide degradation?
Inactive enzyme?
Incorrect buffer?

Check: Autohydrolysis?
Contaminating proteases?

Check: Low solubility?
Buffer incompatibility?

Solution:
- Use fresh aliquot

- Run positive control
- Verify buffer pH

Solution:
- Run no-enzyme control
- Use protease inhibitors

Solution:
- Lower substrate concentration

- Test different buffers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetylglycyllysyl methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665074#storage-and-handling-best-practices-for-n-
alpha-acetylglycyllysyl-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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